(3aS*,6aS*)-2-allyl-5-(4-methylphthalazin-1-yl)-1-oxohexahydropyrrolo[3,4-c]pyrrole-3a(1H)-carboxylic acid

• IUPAC Name: (3aS,6aS)-2-(4-methylphthalazin-1-yl)-6-oxo-5-prop-2-enyl-1,3,4,6a-tetrahydropyrrolo[3,4-c]pyrrole-3a-carboxylic acid
• InChI: InChI=1S/C19H20N4O3/c1-3-8-22-10-19(18(25)26)11-23(9-15(19)17(22)24)16-14-7-5-4-6-13(14)12(2)20-21-16/h3-7,15H,1,8-11H2,2H3,(H,25,26)/t15-,19+/m0/s1
• InChI Key: XODCXSYVLGTYIZ-HNAYVOBHSA-N
• Canonical SMILES: CC1=NN=C(C2=CC=CC=C12)N3CC4C(=O)N(CC4(C3)C(=O)O)CC=C
• Isomeric SMILES: CC1=NN=C(C2=CC=CC=C12)N3C[C@H]4C(=O)N(C[C@]4(C3)C(=O)O)CC=C
• Molecular Formula: C19H20N4O3
• Molecular Weight: 352.4 g/mol

Description

(3aS*,6aS*)-2-allyl-5-(4-methylphthalazin-1-yl)-1-oxohexahydropyrrolo[3,4-c]pyrrole-3a(1H)-carboxylic acid is a useful research compound. Its molecular formula is C19H20N4O3 and its molecular weight is 352.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 352.15354051 g/mol and the complexity rating of the compound is 612. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Synthesis Techniques and Reaction Mechanisms

• Intramolecular Diels–Alder Reaction : A study by Noguchi et al. discusses the preparation and reaction of fused 1,3-cyclohexadiene systems through intramolecular Diels–Alder reactions, revealing versatile synthetic intermediates for polycyclic compounds (Noguchi, Kakimoto, Kawakami, & Kajigaeshi, 1986).

• Hydrogen Bond and Molecular Solid Formation : Research by Wang et al. on tetrafluoroterephthalic acid with N-containing heterocycles emphasizes the role of hydrogen bonds and weak intermolecular interactions in forming novel crystal structures (Wang, Hu, Wang, Liu, & Huang, 2014).

Potential Applications in Drug Delivery and Synthetic Vaccines

• Drug Delivery Systems : Mattsson et al. explored the encapsulation of lipophilic pyrenyl derivatives in a water-soluble metalla-cage, demonstrating potential applications in drug delivery with enhanced cytotoxicity against cancer cells (Mattsson, Zava, Renfrew, Sei, Yamaguchi, Dyson, & Therrien, 2010).

• Synthetic Vaccines : McGeary, Jablonkai, and Toth provided insights into carbohydrate-based templates suitable for solid-phase peptide synthesis and dendrimer preparation, indicating applications in synthetic vaccines (McGeary, Jablonkai, & Toth, 2001).